Cas no 172943-00-9 (5-Bromonaphtho[1,2-d][1,2,3]oxadiazole)
5-Bromonaphtho[1,2-d][1,2,3]oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole
- Naphth[1,2]oxadiazole, 5-bromo-
- AKOS037650747
- 5-Bromonaphth[1,2-d][1,2,3]oxadiazole
- CS-15259
- C13219
- XGA94300
- 5-bromobenzo[e][1,2,3]benzoxadiazole
- CS-B1386
- 172943-00-9
-
- MDL: MFCD30748158
- Inchi: 1S/C10H5BrN2O/c11-8-5-9-10(12-13-14-9)7-4-2-1-3-6(7)8/h1-5H
- InChI Key: SFOAAINUCLEOEP-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C3C=CC=CC=31)N=NO2
Computed Properties
- Exact Mass: 247.95853g/mol
- Monoisotopic Mass: 247.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 3.2
5-Bromonaphtho[1,2-d][1,2,3]oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D772744-100mg |
Naphth[1,2]oxadiazole, 5-bromo- |
172943-00-9 | 98+% | 100mg |
$160 | 2024-06-06 | |
| eNovation Chemicals LLC | D772744-250mg |
Naphth[1,2]oxadiazole, 5-bromo- |
172943-00-9 | 98+% | 250mg |
$205 | 2024-06-06 | |
| Chemenu | CM536528-100mg |
5-Bromonaphtho[1,2-d][1,2,3]oxadiazole |
172943-00-9 | 98% | 100mg |
$110 | 2023-02-17 | |
| Chemenu | CM536528-250mg |
5-Bromonaphtho[1,2-d][1,2,3]oxadiazole |
172943-00-9 | 98% | 250mg |
$183 | 2023-02-17 | |
| Chemenu | CM536528-1g |
5-Bromonaphtho[1,2-d][1,2,3]oxadiazole |
172943-00-9 | 98% | 1g |
$366 | 2023-02-17 | |
| Aaron | AR00IMQX-1g |
Naphth[1,2]oxadiazole, 5-bromo- |
172943-00-9 | 98% | 1g |
$180.00 | 2025-02-10 | |
| Aaron | AR00IMQX-50mg |
Naphth[1,2]oxadiazole, 5-bromo- |
172943-00-9 | 98% | 50mg |
$24.00 | 2025-02-10 | |
| eNovation Chemicals LLC | D772744-100mg |
Naphth[1,2]oxadiazole, 5-bromo- |
172943-00-9 | 98+% | 100mg |
$90 | 2025-02-18 | |
| eNovation Chemicals LLC | D772744-250mg |
Naphth[1,2]oxadiazole, 5-bromo- |
172943-00-9 | 98+% | 250mg |
$115 | 2025-02-18 | |
| eNovation Chemicals LLC | D772744-50mg |
Naphth[1,2]oxadiazole, 5-bromo- |
172943-00-9 | 98+% | 50mg |
$75 | 2025-02-18 |
5-Bromonaphtho[1,2-d][1,2,3]oxadiazole Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole
5-Bromonaphtho[1,2-d][1,2,3]oxadiazole (CAS 172943-00-9): A Versatile Heterocyclic Compound for Advanced Research
5-Bromonaphtho[1,2-d][1,2,3]oxadiazole (CAS 172943-00-9) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This brominated naphthoxadiazole derivative combines the unique properties of both naphthalene and oxadiazole rings, making it particularly valuable for designing novel functional materials and bioactive molecules.
The molecular structure of 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole features a naphthalene core fused with an oxadiazole ring, with a bromine atom strategically positioned at the 5-position. This brominated heterocycle exhibits interesting electronic properties that researchers are exploring for various applications, particularly in the development of organic semiconductors and fluorescent probes.
In pharmaceutical research, 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole serves as a key building block for drug discovery. Its structural features make it valuable for creating potential kinase inhibitors and other therapeutic agents. The compound's oxadiazole-naphthalene hybrid system provides a rigid scaffold that can interact with biological targets through multiple binding modes.
Recent studies highlight the growing importance of naphthoxadiazole derivatives in materials science. The 5-bromo substitution pattern in particular offers opportunities for further functionalization through cross-coupling reactions, making CAS 172943-00-9 a versatile intermediate for creating more complex molecular architectures.
The photophysical properties of 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole have attracted attention for applications in organic electronics. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, where its electron-deficient oxadiazole moiety can facilitate electron transport.
Synthetic approaches to 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole typically involve cyclization reactions of appropriately functionalized naphthalene precursors. The bromine atom at the 5-position provides a handle for further modifications through modern transition metal-catalyzed coupling reactions, enabling the creation of diverse naphthoxadiazole-based compounds.
In analytical chemistry, derivatives of 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole have shown promise as fluorescent tags and sensors. The compound's rigid conjugated system contributes to its stability and distinct spectral properties, which can be tuned through additional substitutions on the naphthalene ring.
The thermal stability of 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole makes it suitable for high-temperature applications in material science. This characteristic, combined with its electron-transport capabilities, positions it as a candidate component for advanced polymer composites and specialty coatings.
Recent patent literature reveals growing interest in naphtho[1,2-d][1,2,3]oxadiazole derivatives for various technological applications. The brominated version (CAS 172943-00-9) in particular appears in several patents related to electronic materials and pharmaceutical intermediates, indicating its commercial potential.
Handling 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole requires standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this brominated heterocyclic compound to ensure safety and maintain compound purity.
The global market for specialized heterocyclic compounds like 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole has been expanding steadily. Pharmaceutical and materials science companies are increasingly seeking high-quality naphthoxadiazole derivatives for their R&D programs, driving demand for reliable suppliers of CAS 172943-00-9.
Future research directions for 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole include exploring its potential in energy storage applications and as a building block for metal-organic frameworks (MOFs). The compound's unique combination of structural features offers numerous possibilities for innovation in these emerging fields.
For researchers working with 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole, proper characterization techniques are essential. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography are commonly used to confirm the structure and purity of this specialty chemical.
The synthesis scale-up of 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole presents interesting challenges for process chemists. Optimizing the production of this brominated naphthoxadiazole while maintaining high purity and yield is an active area of investigation for chemical manufacturers serving the research community.
In conclusion, 5-Bromonaphtho[1,2-d][1,2,3]oxadiazole (CAS 172943-00-9) represents a valuable tool for researchers across multiple disciplines. Its versatile chemical properties and potential applications in pharmaceuticals, materials science, and electronics ensure its continued importance in scientific innovation and technological development.
172943-00-9 (5-Bromonaphtho[1,2-d][1,2,3]oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)